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Compound of Interest

Compound Name: Mjn228

Cat. No.: B15574735

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Mjn228, a
selective ligand and inhibitor of the lipid-binding protein nucleobindin-1 (NUCB1). Adherence to
these guidelines is essential to ensure personnel safety and maintain experimental integrity.

Mjn228: Key Data

Property Value Reference
Chemical Formula C20H20N403 [1][2]
Molecular Weight 364.4 g/mol [2][3]

CAS Number 459168-97-9 [1][2][3]
Appearance Off-white to yellow solid [1]

ICso 3.3 M for NUCB1 [11[3][4]

] -20°C for up to 3 years, or 4°C
Storage (Solid) for up to 2 years [2]

-80°C for up to 6 months;

Storage (In Solvent
ge ( ) -20°C for up to 1 month.[1][2]

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling Mjn228.[4] The following

PPE is mandatory to prevent skin contact, inhalation, and ingestion.

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Disposable nitrile gloves are
the minimum requirement.[5]
Consider double-gloving for
added protection.[5] Gloves
should be changed regularly,
at least every 30-60 minutes,
or immediately if contaminated

or damaged.[6]

Body Protection

Laboratory Coat

A flame-resistant lab coat is
required.[7] Ensure it is fully
buttoned.

Eye and Face Protection

Safety Goggles or Glasses

Must meet ANSI Z87.1
standards and include side
shields.[5][7]

Face Shield

Required in addition to goggles
when there is a significant risk
of splashes, such as during
bulk transfers or solution

preparation.[5][7]

Respiratory Protection

Respirator

An N95 or higher-rated
respirator is recommended
when handling the powder
outside of a certified chemical
fume hood to protect against

airborne particles.[4][8]

Foot Protection

Closed-toe shoes

Required at all times in the
laboratory.[7][8]

Operational Plan: Step-by-Step Handling
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Preparation and Weighing

o Designated Area: All work with solid Mjn228 should be conducted in a designated area,
preferably within a certified chemical fume hood or a powder weighing station to minimize
inhalation exposure.[9]

e Pre-Weighing: Before handling the compound, ensure all necessary equipment (spatulas,
weigh boats, containers) and waste disposal bags are within reach inside the fume hood.

e Weighing Procedure:
o Tare the analytical balance with a clean weigh boat.[10]

o Carefully transfer the desired amount of Mjn228 powder using a dedicated spatula. Avoid
creating dust by handling the powder gently.[9]

o Do not return excess chemical to the original container.[8]
o Close the primary container of Mjn228 immediately after use.[9]

o Decontamination of Weighing Area: After weighing, decontaminate the balance and
surrounding surfaces using a wet-wiping method.[9] Dispose of contaminated wipes as solid
chemical waste.

Dissolution

» Solvent Preparation: Prepare the required solvent (e.g., DMSO) in a suitable container within
the fume hood.

e Adding Compound to Solvent: Add the weighed Mjn228 powder to the solvent. Never add
the solvent to the dry powder to avoid splashing.

» Mixing: Cap the container and mix by vortexing or sonicating until the solid is fully dissolved.
If warming is required, use a water bath and monitor carefully.[1]

e Solution Handling: Once dissolved, Mjn228 in solution can be handled on a clean benchtop,
as the risk of aerosolization is significantly reduced.[9] However, always wear appropriate
PPE.
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Disposal Plan

Proper waste segregation and disposal are critical to prevent environmental contamination and
ensure regulatory compliance.[11]

Solid Waste

o Contaminated Materials: All items that have come into direct contact with solid Mjn228,
including gloves, weigh boats, pipette tips, and paper towels, must be disposed of in a
clearly labeled hazardous solid waste container.[3]

» Container: Use a dedicated, sealable container for solid Mjn228 waste.

Liquid Waste

e Agueous and Solvent-Based Solutions: All solutions containing Mjn228 must be collected in
a designated, leak-proof, and clearly labeled hazardous liquid waste container.[2]

e Segregation: Do not mix Mjn228 waste with other incompatible waste streams.[2][12]

« Neutralization: Do not attempt to neutralize or chemically deactivate Mjn228 waste unless a
validated procedure is in place.

Empty Containers

o Decontamination: The original Mjn228 container is considered hazardous waste. If
regulations permit, it may be possible to triple-rinse the container with a suitable solvent.[5]

» Rinsate Disposal: The rinsate from the triple-rinse must be collected and disposed of as
hazardous liquid waste.[5]

» Final Disposal: After triple-rinsing, deface the label and dispose of the empty container
according to your institution's guidelines for decontaminated lab waste.[5]

Workflow for Safe Handling of Mjn228
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Mjn228 Safe Handling Workflow

Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Mjn228 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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